
Personal protective equipment for handling 3,4-
(Methylenedioxy)phenylacetonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3,4-

(Methylenedioxy)phenylacetonitrile

Cat. No.: B1580889 Get Quote

Essential Safety and Handling Guide for 3,4-
(Methylenedioxy)phenylacetonitrile
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3,4-
(Methylenedioxy)phenylacetonitrile. Adherence to these procedures is essential to ensure

personal safety and proper management of this chemical.

Hazard Summary: 3,4-(Methylenedioxy)phenylacetonitrile is a compound that is harmful if

swallowed, harmful in contact with skin, and harmful if inhaled.[1][2] It is also known to cause

skin and serious eye irritation.[3] It is classified as a combustible solid.

Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier against exposure. The following table summarizes the

recommended equipment for handling 3,4-(Methylenedioxy)phenylacetonitrile.
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Protection Level Equipment Specifications & Use Case

Standard Laboratory Handling Eye Protection

Chemical splash goggles or

safety glasses with side

shields meeting ANSI Z87.1

standards.[4]

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves)

inspected before each use.

Change gloves immediately

upon contact with the

chemical.[4]

Body Protection

A standard laboratory coat,

buttoned, with long sleeves.[5]

Wear long pants and closed-

toe, closed-heel shoes.[4]

Respiratory Protection

A NIOSH-approved N95 dust

mask should be used,

especially when handling the

solid form where dust

generation is possible.[6] All

handling should occur in a

well-ventilated area or a

chemical fume hood.

Large Quantities or High-Risk

Operations
Eye and Face Protection

A face shield worn over

chemical splash goggles is

required when there is a risk of

explosion or significant

splashing.[4]

Respiratory Protection

For situations with a higher

potential for aerosol generation

or inadequate ventilation, a

full-face air-purifying respirator

may be necessary.[7]
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Body Protection

Chemical-resistant coveralls or

an apron over a lab coat may

be required for added

protection against spills.[8]

Chemical and Physical Properties
Property Value

CAS Number 4439-02-5

Molecular Formula C₉H₇NO₂

Molecular Weight 161.16 g/mol [3]

Appearance White to light yellow powder or crystal[3]

Melting Point 43-45 °C[6]

Boiling Point 135-140 °C at 5 mmHg[3]

Solubility Insoluble in water; soluble in methanol[3]

Flash Point 113 °C (235.4 °F) - closed cup[6]

Operational Plan for Safe Handling
A systematic approach is crucial when working with 3,4-(Methylenedioxy)phenylacetonitrile.

The following workflow outlines the key steps for safe handling from preparation to disposal.
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Preparation

Handling

Post-Handling & Cleanup

Waste Disposal

Review SDS

Don Appropriate PPE

Prepare & Inspect Fume Hood

Assemble All Necessary Equipment

Weigh Solid in Hood

Transfer to Reaction Vessel

Perform Experiment

Decontaminate Equipment

Segregate & Label Waste

Doff PPE Correctly Store Waste in Designated Area

Wash Hands Thoroughly Arrange for Professional Disposal
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Caption: Workflow for the safe handling and disposal of 3,4-
(Methylenedioxy)phenylacetonitrile.

Experimental Protocols
1. Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

3,4-(Methylenedioxy)phenylacetonitrile.[3]

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above, including a lab coat, safety glasses, and nitrile gloves.[6]

Work Area Preparation: Ensure work is conducted in a properly functioning chemical fume

hood to minimize inhalation exposure. Keep the sash at the lowest practical height.

Gather Materials: Assemble all necessary glassware, reagents, and equipment before

introducing the chemical to the work area.

2. Handling:

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.

Weighing and Transfer: Weigh the chemical within the fume hood. Use a spatula for

transfers. If transferring to a solution, do so slowly to avoid splashing.

Incompatibility: Keep away from strong oxidizing agents.[1]

Storage: Store the chemical in a tightly closed container in a dry, well-ventilated place. It can

be stored at room temperature or refrigerated (0-10°C).[3]

3. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.
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Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.

Spills: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent

material. Collect and place it in a suitable, closed container for disposal.

Disposal Plan
Proper disposal is a critical final step to ensure environmental safety and regulatory

compliance.

1. Waste Segregation:

Solid Waste: Any unused 3,4-(Methylenedioxy)phenylacetonitrile and any materials

heavily contaminated with it (e.g., paper towels from a spill cleanup) should be collected in a

clearly labeled, sealed container.

Liquid Waste: Solutions containing 3,4-(Methylenedioxy)phenylacetonitrile should be

collected in a separate, labeled, and sealed waste container. Do not mix with incompatible

waste streams.

Contaminated Sharps: Any needles or other sharps that have come into contact with the

chemical should be placed in a designated sharps container.

2. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "3,4-(Methylenedioxy)phenylacetonitrile".

Store waste containers in a designated, secure, and well-ventilated secondary containment

area while awaiting pickup.

3. Final Disposal:
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Disposal of this chemical waste must be handled by a licensed hazardous waste disposal

company. Do not dispose of it in the regular trash or pour it down the drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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